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Compound of Interest

Compound Name: ML-210
CAS No.: 1360705-96-9
Cat. No.: B609125
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML-210 is a potent and selective inhibitor of Glutathione Peroxidase 4 (GPX4), a crucial
enzyme in the regulation of ferroptosis, an iron-dependent form of programmed cell death. As a
prodrug, ML-210 undergoes cellular transformation to form its active metabolites, which then
covalently bind to the selenocysteine residue in the active site of GPX4. This inhibition leads to
an accumulation of lipid peroxides, ultimately triggering ferroptotic cell death. Its ability to
induce ferroptosis makes ML-210 a valuable tool for cancer research, particularly in the context
of therapy-resistant cancers.

These application notes provide detailed protocols for the proper handling, storage, and
experimental use of ML-210 to ensure experimental reproducibility and laboratory safety.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ML-210 is presented in the table
below for quick reference.
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Property Value
Molecular Formula C22H20CI2N404
Molecular Weight 475.32 g/mol

CAS Number 1360705-96-9
Appearance White to beige or yellow solid powder
Purity >98% (HPLC)

Storage and Stability

Proper storage of ML-210 is critical to maintain its integrity and activity.

Storage

Form Shelf Life Notes
Temperature
Solid (Powder) -20°C Up to 3 years Protect from light.
Aliquot to avoid
In Solvent (e.g.,
-80°C Up to 1 year repeated freeze-thaw
DMSO)
cycles.

Note: The stability of ML-210 in aqueous solutions for extended periods is limited. It is
recommended to prepare fresh dilutions in culture medium for each experiment.

Safety and Handling

ML-210 is a potent bioactive compound and should be handled with care.

General Precautions:

o Handle ML-210 in a well-ventilated area, preferably within a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses
with side shields, and chemical-resistant gloves (e.g., nitrile).

» Avoid inhalation of the powder. Do not weigh the compound on an open bench.
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o Prevent contact with skin and eyes. In case of contact, wash the affected area immediately
with copious amounts of water.

e A GHS classification indicates that ML-210 is harmful if swallowed[1].
Spill and Disposal:

 In case of a spill, contain the material and clean the area with an appropriate
decontaminating agent.

e Dispose of ML-210 and any contaminated materials as hazardous chemical waste in
accordance with local, state, and federal regulations.

Solubility Data

The solubility of ML-210 in various solvents is summarized below. For cell-based assays,
DMSO is the most commonly used solvent for preparing stock solutions.

Solvent Solubility

DMSO > 23.77 mg/mL (= 50 mM)
DMF ~10 mg/mL

Ethanol Slightly soluble

Water Insoluble

PBS (pH 7.2) with 1:1 DMF ~0.5 mg/mL

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of ML-210 and a general workflow
for its experimental use.
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Mechanism of ML-210 Action
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Caption: ML-210 is a prodrug that is metabolically activated within the cell to covalently inhibit
GPX4, leading to lipid peroxide accumulation and ferroptosis.
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General Experimental Workflow for ML-210
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Caption: A generalized workflow for studying the effects of ML-210 on cultured cells, from
preparation to analysis.

Experimental Protocols
Protocol 1: Reconstitution of ML-210 for In Vitro Use

This protocol describes the preparation of a concentrated stock solution of ML-210 in DMSO.
Materials:

e ML-210 powder

e Anhydrous DMSO

» Sterile, amber or light-protected microcentrifuge tubes
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Procedure:

Allow the vial of ML-210 powder to equilibrate to room temperature before opening to
prevent condensation.

» Under sterile conditions (e.g., in a biological safety cabinet), add the appropriate volume of
anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM or 50
mM).

» Vortex the solution gently until the powder is completely dissolved. Sonication can be used to
aid dissolution if necessary[2].

 Aliquot the stock solution into sterile, light-protected microcentrifuge tubes in volumes
suitable for single experiments to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C.

Example Calculation for a 10 mM Stock Solution:

e Molecular Weight of ML-210 = 475.32 g/mol

e To prepare 1 mL of a 10 mM stock solution, you will need:

o Mass =10 mmol/L * 1 L/1000 mL * 475.32 g/mol * 1 mL = 0.0047532 g = 4.75 mg

e Dissolve 4.75 mg of ML-210 in 1 mL of anhydrous DMSO.

Protocol 2: Induction of Ferroptosis and Cell Viability
Assessment (MTT Assay)

This protocol details the treatment of cultured cells with ML-210 and the subsequent
measurement of cell viability using an MTT assay.

Materials:
o Adherent cancer cell line of interest (e.g., HT-1080, BJeLR)

o Complete cell culture medium
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e ML-210 stock solution (e.g., 10 mM in DMSO)
o 96-well cell culture plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCI)
e Phosphate-buffered saline (PBS)

» Microplate reader

Procedure:

o Cell Seeding: Seed cells into a 96-well plate at a density optimized for your cell line (e.qg.,
5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO: incubator.

o Preparation of Working Solutions: Prepare serial dilutions of ML-210 in complete cell culture
medium from the stock solution. Ensure the final DMSO concentration in all wells (including
the vehicle control) is consistent and non-toxic (typically < 0.5%).

e Cell Treatment: Remove the old medium from the wells and replace it with 100 pL of the
medium containing the various concentrations of ML-210. Include a vehicle control (medium
with the same final concentration of DMSO) and a no-treatment control.

 Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

o MTT Addition: After incubation, add 10 pL of MTT solution to each well and incubate for 2-4
hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

e Solubilization: Add 100 pL of solubilization solution to each well and mix thoroughly to
dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control
cells. Plot the dose-response curve to determine the ICso value.
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Protocol 3: Measurement of Lipid Peroxidation using
C11-BODIPY 581/591

This protocol describes the use of the fluorescent probe C11-BODIPY 581/591 to detect lipid
peroxidation in cells treated with ML-210.

Materials:

Cells cultured on glass-bottom dishes or in 96-well black-walled, clear-bottom plates

ML-210 stock solution

C11-BODIPY 581/591 stock solution (e.g., 10 mM in DMSO)

Hank's Balanced Salt Solution (HBSS) or serum-free medium

Fluorescence microscope or flow cytometer
Procedure:

o Cell Seeding and Treatment: Seed cells and treat with ML-210 as described in Protocol 2 for
a duration sufficient to induce lipid peroxidation (e.g., 6-24 hours). Include positive (e.g.,
RSL3) and vehicle controls.

e Probe Loading: Prepare a working solution of C11-BODIPY 581/591 (typically 1-10 puM) in
HBSS or serum-free medium.

¢ Remove the treatment medium and wash the cells once with warm HBSS.

 Incubate the cells with the C11-BODIPY 581/591 working solution for 30-60 minutes at 37°C,
protected from light.

e Washing: Gently wash the cells two to three times with warm HBSS to remove the excess
probe.

e Imaging or Flow Cytometry:
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o Microscopy: Add fresh HBSS to the cells and immediately image using a fluorescence
microscope. Oxidized C11-BODIPY 581/591 shifts its fluorescence emission from red
(~590 nm) to green (~510 nm).

o Flow Cytometry: Harvest the cells (e.g., by trypsinization), wash with PBS, and resuspend
in PBS. Analyze the cells on a flow cytometer, measuring the fluorescence in both the
green and red channels.

» Data Analysis: Quantify the level of lipid peroxidation by calculating the ratio of green to red
fluorescence intensity.

Protocol 4: In Vitro GPX4 Enzyme Activity Assay

This protocol outlines a coupled-enzyme assay to measure the inhibition of GPX4 activity in cell
lysates after treatment with ML-210.

Materials:

o Cells treated with ML-210

o Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

e 96-well UV-transparent plate

e Microplate reader capable of measuring absorbance at 340 nm

o GPX4 Assay Buffer (e.g., 50 mM Tris-HCI, pH 7.6, containing 1 mM EDTA)
¢ Glutathione (GSH)

o Glutathione Reductase (GR)

e NADPH

e Cumene hydroperoxide (substrate)

Procedure:
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o Cell Lysis: After treating cells with ML-210 for an appropriate duration, wash the cells with
ice-cold PBS and lyse them in lysis buffer.

e Lysate Preparation: Centrifuge the lysates at high speed (e.g., 14,000 x g) for 15 minutes at
4°C to pellet cell debris. Collect the supernatant.

» Protein Quantification: Determine the protein concentration of the cell lysates (e.g., using a
BCA assay).

e Assay Reaction: In a 96-well plate, add the following in order:

o

GPX4 Assay Buffer

NADPH solution

[¢]

o

GSH solution

GR solution

[e]

(¢]

Cell lysate (normalized for protein concentration)
e Initiate Reaction: Start the reaction by adding cumene hydroperoxide to each well.

o Measurement: Immediately begin measuring the decrease in absorbance at 340 nm every
minute for 10-20 minutes.

o Data Analysis: Calculate the rate of NADPH consumption (AA340/min). The GPX4 activity is
proportional to this rate. Compare the activity in ML-210-treated samples to that of vehicle-
treated controls to determine the percentage of inhibition.

Conclusion

ML-210 is a powerful research tool for investigating the role of GPX4 and ferroptosis in various
biological and pathological processes. Adherence to the proper handling, storage, and
experimental protocols outlined in these application notes will ensure the generation of reliable
and reproducible data while maintaining a safe laboratory environment. As ML-210 is a
prodrug, it is important to consider the cellular context and allow for sufficient time for its
metabolic activation in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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